Cas no 61248-66-6 (Benzene, 1-(1,1-dimethylethyl)-3-methyl-2-(phenylmethoxy)-)

Benzene, 1-(1,1-dimethylethyl)-3-methyl-2-(phenylmethoxy)- structure
61248-66-6 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-methyl-2-(phenylmethoxy)-
CAS No:61248-66-6
MF:C18H22O
MW:254.366685390472
CID:487179
PubChem ID:71397817
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-methyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-methyl-2-(phenylmethoxy)-
    • 1-tert-butyl-3-methyl-2-phenylmethoxybenzene
    • DTXSID50819280
    • 61248-66-6
    • 2-(Benzyloxy)-1-tert-butyl-3-methylbenzene
    • Inchi: 1S/C18H22O/c1-14-9-8-12-16(18(2,3)4)17(14)19-13-15-10-6-5-7-11-15/h5-12H,13H2,1-4H3
    • InChI Key: OOMMCIYVGKIUMB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C)=CC=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 254.16716
  • Monoisotopic Mass: 254.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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